molecular formula C20H32O2 B8707745 Methyl 13-phenyltridecanoate CAS No. 123953-55-9

Methyl 13-phenyltridecanoate

Cat. No.: B8707745
CAS No.: 123953-55-9
M. Wt: 304.5 g/mol
InChI Key: JWVDZXNFGDETQE-UHFFFAOYSA-N
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Description

Methyl 13-phenyltridecanoate is a natural product found in Trichilia claussenii and Typhonium flagelliforme with data available.

Properties

CAS No.

123953-55-9

Molecular Formula

C20H32O2

Molecular Weight

304.5 g/mol

IUPAC Name

methyl 13-phenyltridecanoate

InChI

InChI=1S/C20H32O2/c1-22-20(21)18-14-9-7-5-3-2-4-6-8-11-15-19-16-12-10-13-17-19/h10,12-13,16-17H,2-9,11,14-15,18H2,1H3

InChI Key

JWVDZXNFGDETQE-UHFFFAOYSA-N

SMILES

COC(=O)CCCCCCCCCCCCC1=CC=CC=C1

Canonical SMILES

COC(=O)CCCCCCCCCCCCC1=CC=CC=C1

Origin of Product

United States

Synthesis routes and methods

Procedure details

13-Phenyltridecanoic acid (22.4 g, 77 mmol) was reacted for 1 h in methanol (60 ml) and sulfuric acid (2.2 g) under reflux. The reaction mixture was concentrated, poured into H2O (100 ml) and extracted with dichloromethane. The organic layer was washed with H2O, dried over anhydrous MgSO4 and evaporated under reduced pressure. The residue (33 g) was chromatographed on silica gel (Wako Gel C-200) with dichloromethane as eluent to give the title compound as a white solid; yield: 17.6 g; mp 30.5°-31.5° C.
Quantity
22.4 g
Type
reactant
Reaction Step One
Quantity
60 mL
Type
reactant
Reaction Step One
Quantity
2.2 g
Type
reactant
Reaction Step Two

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

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Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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